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Compound of Interest

Compound Name: (S)-Atenolol-d7

Cat. No.: B1140565

This technical guide provides a comprehensive overview of the safety, handling, and
experimental application of (S)-Atenolol-d7 for researchers, scientists, and drug development
professionals. (S)-Atenolol-d7 is the deuterated form of (S)-Atenolol, a selective 31-adrenergic
receptor antagonist.

Safety Data Sheet (SDS) Summary

The following sections summarize the critical safety and handling information for (S)-Atenolol-
d7, compiled from various supplier safety data sheets.

Physical and Chemical Properties

Property Value Reference
CAS Number 1309283-20-2 LGC Standards
Molecular Formula C14H15D7N203 GlpBio
Molecular Weight 273.38 g/mol PubChem
Appearance White Solid Pharmaffiliates

N Slightly soluble in Chloroform ]
Solubility Cayman Chemical
and Methanol.

2-8°C or -20°C for long-term _ _ _
Storage Temperature Sigma-Aldrich, GlpBio
storage.
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Hazard Identification

(S)-Atenolol-d7 is classified with the following hazards according to the Globally Harmonized
System (GHS):

Hazard Statement GHS Classification Reference

Acute toxicity, Oral (Category

H302: Harmful if swallowed 2) Cayman Chemical
H319: Causes serious eye Serious eye damage/eye ]
o o Cayman Chemical
irritation irritation (Category 2A)
H351: Suspected of causing ] o ]
Carcinogenicity (Category 2) Cayman Chemical

cancer
H362: May cause harm to Reproductive toxicity, effects )

] ] ] Cayman Chemical
breast-fed children on or via lactation

Handling and Storage
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Guideline Recommendation Reference
Use in a well-ventilated area. European Directorate for the
Ventilation Local exhaust ventilation is Quality of Medicines &
recommended. HealthCare
Safety glasses with side-
shields, chemical-resistant
] ] gloves (e.g., nitrile rubber), and
Personal Protective Equipment _ _
a lab coat should be worn. For ~ Sigma-Aldrich

(PPE)

operations that may generate
dust, a NIOSH-approved

respirator is recommended.

Hygiene Practices

Avoid contact with skin, eyes,
and clothing. Do not eat, drink,
or smoke in the handling area.
Wash hands thoroughly after
handling.

LGC Standards

Storage Conditions

Store in a tightly sealed
container in a cool, dry place.
Recommended storage at 2-
8°C for short-term and -20°C
for long-term stability.[1] Keep
away from incompatible

materials.

Pharmaffiliates

Spill Response

For small spills, absorb with an
inert material and place in a
suitable container for disposal.
For large spills, evacuate the
area and follow emergency
procedures. Avoid generating
dust.

Mechanism of Action and Signaling Pathway
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(S)-Atenolol is a selective antagonist of the 31-adrenergic receptor, which is predominantly
found in cardiac tissue. It competitively inhibits the binding of endogenous catecholamines like
epinephrine and norepinephrine to these receptors. This blockade leads to a reduction in heart
rate, myocardial contractility, and blood pressure. The signaling pathway is initiated by the
binding of an agonist to the 1-adrenergic receptor, a G-protein coupled receptor (GPCR). This
activates the Gs alpha subunit, which in turn stimulates adenylyl cyclase to produce cyclic AMP
(cAMP). cAMP then activates Protein Kinase A (PKA), leading to downstream phosphorylation
of various proteins that regulate cardiac function. (S)-Atenolol-d7, by blocking the receptor,
prevents this cascade.
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Weigh (S)-Atenolol-d7
in a Ventilated Enclosure

'

Dissolve in Appropriate Solvent
(e.g., Methanol, DMSO)

Perform Experiment

Dispose of Waste
(Follow Institutional Guidelines)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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